Cas no 2680672-14-2 (2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid)

• Product Name: 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid
• CAS No: 2680672-14-2
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5968848
• PubChem ID: 165912928
• Update Time: 2025-06-08

2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680672-14-2
• 2-methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid
• EN300-5994188
• 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c1-5-3-2-4-8(5,7(15)16)13-6(14)9(10,11)12/h5H,2-4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： AZHFAZODSFJQQN-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CCCC1C)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid (CAS: 2680672-14-2)

2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid (CAS: 2680672-14-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentane backbone and trifluoroacetamido functional group, has shown promising potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of considerable scientific interest.

One of the key areas of research involving 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid is its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of novel protease inhibitors. The researchers demonstrated that the compound's unique structural features, particularly the trifluoroacetamido group, enhance its binding affinity to specific enzyme targets, thereby improving inhibitory efficacy. This finding opens new avenues for the design of next-generation therapeutics targeting protease-related diseases.

In addition to its pharmaceutical applications, recent investigations have explored the compound's potential in chemical biology. A 2024 study in ACS Chemical Biology reported that 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid can serve as a versatile scaffold for the development of chemical probes. These probes are instrumental in studying protein-protein interactions and enzyme mechanisms, providing valuable insights into cellular processes. The study emphasized the compound's stability and reactivity, which make it an ideal candidate for such applications.

The synthesis and optimization of 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid have also been a focal point of recent research. A team of chemists from the University of Cambridge (2023) developed a novel, high-yield synthetic route for the compound, addressing previous challenges related to scalability and purity. Their methodology, which employs advanced catalytic techniques, has been hailed as a significant advancement in the field. This breakthrough not only facilitates the large-scale production of the compound but also reduces costs, making it more accessible for further research and development.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicological profile. Preliminary studies suggest that 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid exhibits favorable bioavailability, but further in vivo studies are needed to confirm its safety and efficacy. Researchers are currently investigating its metabolic pathways and potential side effects, with results expected to be published in the coming year. These studies will be critical in determining the compound's suitability for clinical applications.

In conclusion, 2-Methyl-1-(trifluoroacetamido)cyclopentane-1-carboxylic acid (CAS: 2680672-14-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its structural properties, synthetic routes, and biological activities, paving the way for future innovations. As research continues, this compound is likely to play an increasingly important role in the development of new therapeutic agents and chemical tools. The scientific community eagerly anticipates further discoveries that will expand our understanding of its potential and limitations.